Cas no 62291-64-9 (Benzene, 1-(cyclohexylthio)-4-nitro-)

Benzene, 1-(cyclohexylthio)-4-nitro-, is a nitro-substituted aromatic compound featuring a cyclohexylthio functional group. This structure imparts unique reactivity and stability, making it valuable in organic synthesis and intermediate applications. The nitro group enhances electrophilic properties, facilitating further chemical modifications, while the cyclohexylthio moiety contributes to steric and electronic effects, influencing selectivity in reactions. Its well-defined molecular architecture allows for precise control in transformations, particularly in the development of pharmaceuticals, agrochemicals, or specialty materials. The compound’s stability under standard conditions ensures reliable handling and storage, making it a practical choice for research and industrial processes requiring nitroaromatic intermediates.
Benzene, 1-(cyclohexylthio)-4-nitro- structure
62291-64-9 structure
Product Name:Benzene, 1-(cyclohexylthio)-4-nitro-
CAS No:62291-64-9
MF:C12H15NO2S
MW:237.31800198555
CID:450542
PubChem ID:12321340
Update Time:2025-08-04

Benzene, 1-(cyclohexylthio)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(cyclohexylthio)-4-nitro-
    • 1-cyclohexylsulfanyl-4-nitrobenzene
    • SCHEMBL10513227
    • 1-(Cyclohexylsulfanyl)-4-nitrobenzene
    • DTXSID70488619
    • 62291-64-9
    • Inchi: 1S/C12H15NO2S/c14-13(15)10-6-8-12(9-7-10)16-11-4-2-1-3-5-11/h6-9,11H,1-5H2
    • InChI Key: RWSRMWXKMKGWQZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])C1CCCCC1

Computed Properties

  • Exact Mass: 237.08245
  • Monoisotopic Mass: 237.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 43.14

Benzene, 1-(cyclohexylthio)-4-nitro- Pricemore >>

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Additional information on Benzene, 1-(cyclohexylthio)-4-nitro-

Comprehensive Overview of Benzene, 1-(cyclohexylthio)-4-nitro- (CAS No. 62291-64-9): Properties, Applications, and Industry Insights

Benzene, 1-(cyclohexylthio)-4-nitro- (CAS No. 62291-64-9) is a specialized organic compound that has garnered attention in various industrial and research applications due to its unique chemical structure. This compound features a nitro group and a cyclohexylthio moiety attached to a benzene ring, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers often seek information on its synthesis methods, physicochemical properties, and potential industrial uses, reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C12H15NO2S, highlights its sulfur-containing and aromatic characteristics. Its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) makes it suitable for reactions requiring polar aprotic conditions. Recent studies have explored its role as a building block for agrochemicals and pharmaceutical intermediates, aligning with the increasing demand for sustainable chemical solutions. Users frequently search for "1-(cyclohexylthio)-4-nitrobenzene applications" or "CAS 62291-64-9 safety data," indicating a need for practical and safety-related insights.

In the context of green chemistry, Benzene, 1-(cyclohexylthio)-4-nitro- has been investigated for its potential in catalytic transformations. For instance, its nitro group can be reduced to an amine, enabling the synthesis of sulfur-functionalized anilines, which are pivotal in dye and polymer industries. This aligns with the trending search query "nitro to amine reduction catalysts," showcasing the compound's relevance in cutting-edge research. Additionally, its thermal stability (decomposing above 200°C) makes it a candidate for high-temperature processes.

From an analytical chemistry perspective, CAS 62291-64-9 is often characterized using techniques like HPLC, GC-MS, and NMR spectroscopy. These methods help verify its purity, which is critical for applications in material science and electronics. Notably, the compound's UV-Vis absorption properties have sparked interest in photocatalysis research, a hot topic linked to renewable energy solutions. Searches for "nitrobenzene derivatives in photocatalysis" underscore this connection.

Regulatory and handling guidelines for Benzene, 1-(cyclohexylthio)-4-nitro- emphasize standard laboratory precautions, such as using personal protective equipment (PPE) and ensuring proper ventilation. While not classified as hazardous under most jurisdictions, its storage conditions (e.g., away from light and moisture) are frequently queried, reflecting user concerns about compound stability. Industry professionals also search for "suppliers of 62291-64-9" or "custom synthesis services," highlighting its commercial demand.

In summary, Benzene, 1-(cyclohexylthio)-4-nitro- (CAS No. 62291-64-9) is a multifaceted compound with applications spanning organic synthesis, agrochemicals, and advanced materials. Its integration into sustainable chemical processes and alignment with industry trends ensure its continued relevance. By addressing common search queries and combining technical depth with accessibility, this overview aims to serve both researchers and industry stakeholders.

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